Cas no 3610-36-4 (2-(6-methoxy-1H-indol-3-yl)ethan-1-amine)

• Product Name: 2-(6-methoxy-1H-indol-3-yl)ethan-1-amine
• CAS No: 3610-36-4
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD00005663
• CID: 44310
• PubChem ID: 17654
• Update Time: 2025-04-18

2-(6-methoxy-1H-indol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-Methoxy-1H-indol-3-yl)ethanamine
• 6-Methoxytryptamine analytical standard
• [2-(6-Methoxy-1H-indol-3-yl)-ethyl]amine hydrochloride
• 6-methoxytryptamine
• 3-(2-Aminoethyl)-6-methoxyindole
• 2-(6-Methoxy-1H-indol-3-yl)-ethylamine
• 1H-INDOLE-3-ETHANAMINE, 6-METHOXY-
• 2-(2-Aminoethyl)-5-methoxyindole
• 1H-Indole-3-ethanamine,6-methoxy-
• 6-Methoxytryptamine hydrochloride
• 2-(6-methoxyindol-3-yl)ethylamine
• CBDivE_000653
• 6-methoxy tryptamine
• PubChem24288
• 6-MeOT
• ChemDiv2_004125
• Oprea1_535398
• 6-Methoxytryptamine, free bas
• 2-(6-methoxy-1H-indol-3-yl)ethan-1-amine
• AKOS000265357
• 2-(6-METHOXY-1H-INDOL-3-YL)ETHANAMINIUM
• NCGC00163351-01
• 2-(6-methoxy-1H-indol-3-yl)ethylamine
• EN300-202601
• ?6-Methoxytryptamine
• PDSP1_001697
• HMS1380L11
• FT-0621205
• VOCGEKMEZOPDFP-UHFFFAOYSA-N
• IDI1_002840
• MFCD00005663
• DTXSID80189680
• Z1203162607
• A6266
• GS-3335
• EINECS 222-778-2
• 6-Methoxytryptamine, free base
• SCHEMBL379337
• PDSP2_001680
• SY109599
• EU-0011857
• 3610-36-4
• BDBM50028124
• M-3560
• 83E56U9G2L
• CHEMBL337825
• AB00465
• M3162
• 2-(6-methoxy-1h-indol-3-yl)ethyl amine
• F5X
• 6-methoxy-1h-indole-3-ethanamine
• 6-Methoxytryptamine, analytical standard
• CCG-112234
• ALBB-021005
• STL281843
• DB-048919

• MDL： MFCD00005663
• Inchi： 1S/C11H14N2O/c1-14-9-2-3-10-8(4-5-12)7-13-11(10)6-9/h2-3,6-7,13H,4-5,12H2,1H3
• InChI Key： VOCGEKMEZOPDFP-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C2=C(C=1[H])N([H])C([H])=C2C([H])([H])C([H])([H])N([H])[H]

Computed Properties

• Exact Mass: 190.11100
• Monoisotopic Mass: 190.110613
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.5
• Tautomer Count: nothing
• Topological Polar Surface Area: 51

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.0815 (rough estimate)
• Melting Point: 141.0 to 145.0 deg-C
• Boiling Point: 325.75°C (rough estimate)
• Flash Point: 183.6±23.7 °C
• Refractive Index: 1.5700 (estimate)
• Water Partition Coefficient: Moderaly dissolution
• PSA: 51.04000
• LogP: 2.37800
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• λmax: 293(lit.)
• Solubility: dissolve in water

2-(6-methoxy-1H-indol-3-yl)ethan-1-amine Security Information

• Signal Word：Danger
• Hazard Statement： H314;H317;H318
• Warning Statement： P280;P305+P351+P338;P310;P301+P330+P331
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R34;R43
• Safety Instruction： S45-S36/37/39-S26
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34; R43
• Storage Condition：0-10°C

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives